Cas no 281219-24-7 (tert-butyl allyl(pent-4-enyl)carbamate)

• Product Name: tert-butyl allyl(pent-4-enyl)carbamate
• CAS No: 281219-24-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 2117552
• PubChem ID: 11241613
• Update Time: 2025-04-21

tert-butyl allyl(pent-4-enyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl allyl(pent-4-enyl)carbamate
• SCHEMBL4686524
• DA-42916
• tert-butyl N-(pent-4-en-1-yl)-N-(prop-2-en-1-yl)carbamate
• PPATWCQATRATAM-UHFFFAOYSA-N
• Allyl-pent-4-enyl-carbamic acid tert-butyl ester
• 281219-24-7

• Inchi： 1S/C13H23NO2/c1-6-8-9-11-14(10-7-2)12(15)16-13(3,4)5/h6-7H,1-2,8-11H2,3-5H3
• InChI Key： PPATWCQATRATAM-UHFFFAOYSA-N
• SMILES： O(C(N(CC=C)CCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.172878976Da
• Monoisotopic Mass: 225.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų